Cas no 202-98-2 (4,5-Methanochrysene)

• Product Name: 4,5-Methanochrysene
• CAS No: 202-98-2
• MF: C₁₉H₁₂
• MW: 240.298584938049
• CID: 258068
• PubChem ID: 67458
• Update Time: 2025-07-30

4,5-Methanochrysene Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[def]chrysene
• 4,5-Methanochrysene
• 4H-cyclopenta<def>chrysene
• 4,5-Methylenechrysene
• 4H-Cyclopenta(def)chrysene
• 4H-Cyclopenta[def]chrysen
• AC1L27L9
• BRN 2450512
• Chrysene, 4,5-methylene-
• CTK1A2599
• cyclpenta< def> chrysene
• DTXSID50174043
• pentacyclo[14.2.1.03, 8.09, 18.012, 17]nonadeca-1, 3, 5, 7, 9(18), 10, 12(17), 13, 15-nonaene
• AKOS030254933
• pentacyclo[14.2.1.0?,?.0?,??.0??,??]nonadeca-1,3(8),4,6,9(18),10,12(17),13,15-nonaene
• 202-98-2
• 3-05-00-02461 (Beilstein Handbook Reference)
• LZT8L2F6RK
• Q27155935
• CHEBI:82433
• UNII-LZT8L2F6RK
• pentacyclo[14.2.1.03,8.09,18.012,17]nonadeca-1,3,5,7,9(18),10,12(17),13,15-nonaene
• CCRIS 2129
• 4H-CYCLOPENTA(DEF)CHRYSENE [IARC]
• C19380
• starbld0012983
• GTDQLJVKXFXBMM-UHFFFAOYSA-N
• 4h-cyclopenta[dej]chrysene

• Inchi： 1S/C19H12/c1-2-7-16-13(4-1)10-15-11-14-6-3-5-12-8-9-17(16)19(15)18(12)14/h1-10H,11H2
• InChI Key： GTDQLJVKXFXBMM-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(CC=1C=C1C=CC=CC=31)=C24

Computed Properties

• Exact Mass: 240.09396
• Monoisotopic Mass: 240.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1385 (estimate)
• Melting Point: 175°C
• Boiling Point: 318.02°C (rough estimate)
• Refractive Index: 1.4750 (estimate)
• Solubility: Acetone (Slightly), Chloroform (Slightly)
• PSA: 0

4,5-Methanochrysene Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes